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Compound of Interest

Compound Name: Diethyl glutarate

Cat. No.: B7803786 Get Quote

For Immediate Implementation: Essential Safety and Handling Protocols for Diethyl Glutarate

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Diethyl glutarate. Adherence to these procedures is

paramount for ensuring a safe laboratory environment and proper chemical management.

Diethyl glutarate is recognized as a skin and eye irritant and is a combustible liquid.[1][2]

Proper personal protective equipment (PPE) and handling procedures are essential to

minimize exposure and mitigate risks.

Hazard Communication
A clear understanding of the hazards associated with Diethyl glutarate is the foundation of

safe handling.

Hazard Classification Description GHS Pictogram

Skin Irritant (Category 2) Causes skin irritation.[1][2] pictogram

Eye Irritant (Category 2A)
Causes serious eye irritation.

[1][2]
pictogram

Flammable Liquid (Category 3) Flammable liquid and vapor.[1] pictogram

Specific target organ toxicity,

single exposure (Category 3)

May cause respiratory

irritation.[2]
pictogram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7803786?utm_src=pdf-interest
https://www.benchchem.com/product/b7803786?utm_src=pdf-body
https://www.benchchem.com/product/b7803786?utm_src=pdf-body
https://www.benchchem.com/product/b7803786?utm_src=pdf-body
https://www.histry-chem.com/knowledge/information/diethyl-glutarate-msds.html
https://www.flinnsci.com/gloves-nitrile-acid-resistant-10/ap3260/
https://www.benchchem.com/product/b7803786?utm_src=pdf-body
https://www.histry-chem.com/knowledge/information/diethyl-glutarate-msds.html
https://www.flinnsci.com/gloves-nitrile-acid-resistant-10/ap3260/
https://www.histry-chem.com/knowledge/information/diethyl-glutarate-msds.html
https://www.flinnsci.com/gloves-nitrile-acid-resistant-10/ap3260/
https://www.histry-chem.com/knowledge/information/diethyl-glutarate-msds.html
https://www.flinnsci.com/gloves-nitrile-acid-resistant-10/ap3260/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictograms are illustrative and should be confirmed with the product's specific Safety

Data Sheet (SDS).

Personal Protective Equipment (PPE)
The selection and proper use of PPE are your primary defense against chemical exposure. All

personnel handling Diethyl glutarate must use the following PPE.

PPE Category Specification Standard (Example)

Hand Protection

Chemical-resistant gloves.

Nitrile or butyl rubber are

generally recommended for

esters. Always inspect gloves

for degradation or punctures

before use.

ASTM F739

Eye and Face Protection

Safety goggles or glasses with

side shields are mandatory. A

face shield should be worn

when there is a splash hazard.

ANSI Z87.1 / EN166

Skin and Body Protection

A laboratory coat or apron is

required. Ensure it is clean and

fully buttoned.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is insufficient, an

approved organic vapor

respirator should be used.

NIOSH or EN 14387

Operational Plans: Safe Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid direct contact with skin and eyes.[3]
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Do not inhale vapors.[1]

Ground containers during transfer to prevent static discharge.

Keep away from heat, sparks, and open flames.[1]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1]

Below is a standard workflow for the safe handling of Diethyl glutarate in a laboratory setting.
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Standard Operating Procedure for Diethyl Glutarate

Preparation

Handling in Fume Hood

Don appropriate PPE

Cleanup & Decontamination

Complete experiment

Secure Storage

Store unused chemical

Waste Disposal

Segregate waste

Click to download full resolution via product page

Caption: Workflow for safe handling of Diethyl glutarate.

Emergency Procedures: Spills and Exposures
Immediate and correct response to spills and exposures is critical.

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect: Carefully collect the absorbed material and place it into a labeled, sealed container

for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

The following diagram outlines the decision-making process for a chemical spill.
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Diethyl Glutarate Spill Response Plan

Spill Occurs

Assess Spill Size & Risk

Small & Controllable Spill

Minor

Large or Uncontrolled Spill

Major

Contain Spill with Absorbent Evacuate Area & Alert EHS

Collect & Containerize Waste

Decontaminate Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency response workflow for a Diethyl glutarate spill.

First Aid Measures:
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and water. Seek medical

attention if irritation persists.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms persist.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Disposal Plan
All waste containing Diethyl glutarate must be treated as hazardous waste.

Waste Segregation and Collection:

Collect all Diethyl glutarate waste, including contaminated absorbents and PPE, in a

designated, labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

Disposal Procedures:

Dispose of hazardous waste through your institution's EHS-approved waste management

vendor.

All chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[4]
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While Diethyl glutarate is not specifically listed with a unique EPA waste code, it may be

classified as hazardous due to its ignitability (flash point < 140°F/60°C would be D001).[5][6]

However, with a flashpoint of 96°C (204.8°F), it does not meet the criteria for a D001

ignitable waste.[7] Therefore, it should be disposed of in accordance with state and local

regulations for non-specified chemical waste. Always consult your EHS department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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